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Compound of Interest

Compound Name: 1,3-Dibromobutane

Cat. No.: B089751 Get Quote

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive overview of the boiling and melting points of

1,3-dibromobutane (CAS No. 107-80-2), a key intermediate in the synthesis of various organic

compounds, including pharmaceuticals and agrochemicals.[1][2] The document outlines its key

physical properties and details the standard experimental methodologies for their

determination.

Physicochemical Data Summary
1,3-Dibromobutane is a clear, colorless liquid at room temperature with a characteristic heavy

bromine odor.[1][2][3] It is sparingly soluble in water but soluble in organic solvents like ethanol

and ether.[1] The key thermal properties are summarized below.

Table 1: Physical Properties of 1,3-Dibromobutane
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Property Value Source(s)

Boiling Point 175 °C [3][4][5][6][7]

177-178 °C [1]

173-176 °C [8]

Melting Point -30 °C [1]

-25.98 °C (estimate) [4]

Molecular Formula C₄H₈Br₂ [1][8]

Molecular Weight 215.91 g/mol [5]

Density ~1.8 g/mL at 25 °C [3][4]

Experimental Protocols
The determination of boiling and melting points are fundamental procedures for verifying the

identity and purity of a chemical substance.[9][10] Impurities typically cause a depression of the

melting point and an increase in the boiling point range.[10][11]

The melting point is the temperature at which a substance transitions from a solid to a liquid

state.[9] A common and effective method involves using a capillary tube within a calibrated

heating apparatus.

Methodology: Capillary Method using a Heating Bath

Sample Preparation: A small amount of the solidified 1,3-dibromobutane (achieved by

cooling below its melting point) is finely powdered. The open end of a capillary tube is tapped

into the sample, and the tube is gently tapped on a hard surface to pack the solid into the

closed end, aiming for a sample height of approximately 2-3 mm.[10][12]

Apparatus Setup: The packed capillary tube is attached to a thermometer, ensuring the

sample is level with the thermometer bulb. This assembly is then immersed in a heating

bath, such as an oil bath or a dedicated melting point apparatus (e.g., a Mel-Temp

apparatus).[9][10]
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Heating and Observation: The bath is heated slowly, at a rate of approximately 1-2°C per

minute, as the temperature approaches the expected melting point.[10][12]

Data Recording: Two temperatures are recorded to define the melting range:

T₁: The temperature at which the first drop of liquid appears.

T₂: The temperature at which the last crystal of the solid melts completely. A sharp melting

range (typically 0.5-1.5°C) is indicative of a pure compound.[9][10]

The boiling point is the temperature at which the vapor pressure of a liquid equals the external

pressure exerted on its surface, leading to the formation of vapor within the bulk of the liquid.[9]

[11]

Methodology: Thiele Tube Method

The Thiele tube method is a convenient technique for determining the boiling point of small

quantities of a liquid.[13]

Sample Preparation: Approximately 0.5 mL of 1,3-dibromobutane is placed into a small test

tube or a Durham tube.[13]

Capillary Inversion: A standard melting point capillary tube is sealed at one end. The tube is

then placed into the liquid sample with the open end down.

Apparatus Setup: The sample tube is attached to a thermometer with a rubber band,

ensuring the sample is aligned with the thermometer bulb. The entire assembly is placed into

a Thiele tube containing a high-boiling-point liquid (e.g., mineral oil), with the sample

positioned near the middle of the oil.[13]

Heating and Observation: The side arm of the Thiele tube is gently and continuously heated

with a burner. This design promotes uniform heat circulation.[13] As the temperature rises,

air trapped in the capillary tube will bubble out.

Data Recording: Heating continues until a continuous and rapid stream of bubbles emerges

from the capillary tip. The heat source is then removed. The liquid will begin to cool, and the

bubbling will slow. The exact temperature at which the liquid is drawn back into the capillary
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tube is recorded as the boiling point.[13] This occurs when the external pressure equals the

vapor pressure of the liquid.

Visualized Experimental Workflow
The following diagram illustrates the logical steps for determining the boiling point of 1,3-
dibromobutane using the Thiele tube method.
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Caption: Workflow for Boiling Point Determination via Thiele Tube.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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